2,6-difluoro-N-isopentylbenzamide

• Molecular Formula: C12H15F2NO
• Molecular Weight: 227.255
• IUPAC Name: 2,6-difluoro-N-(3-methylbutyl)benzamide
• InChI: InChI=1S/C12H15F2NO/c1-8(2)6-7-15-12(16)11-9(13)4-3-5-10(11)14/h3-5,8H,6-7H2,1-2H3,(H,15,16)
• InChI Key: RAGUTWSYCWGBNA-UHFFFAOYSA-N
• SMILES: CC(C)CCNC(=O)C1=C(C=CC=C1F)F

Description

2,6-Difluoro-N-isopentylbenzamide is a fluorinated benzamide derivative characterized by a benzamide core substituted with fluorine atoms at the 2- and 6-positions of the aromatic ring. The nitrogen atom of the amide group is further substituted with an isopentyl (3-methylbutyl) chain.

Comparison with Similar Compounds

Comparison with Similar Benzamide Derivatives

Structural and Substituent Analysis

The table below compares 2,6-difluoro-N-isopentylbenzamide with two structurally related benzamide derivatives:

Compound Name	Molecular Formula	Substituents on Benzamide Core	N-Substituent	Key Features
2,6-Difluoro-N-isopentylbenzamide	C₁₂H₁₅F₂NO	2,6-difluoro	Isopentyl (branched C₅H₁₁)	Branched alkyl chain enhances lipophilicity
N-Benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide	C₂₂H₁₉F₂NO	2,6-difluoro	Benzyl (C₆H₅CH₂) and 2,6-dimethylphenyl	Bulky aromatic substituents increase steric hindrance
2,6-Difluoro-3-methyl-N-(2,6-difluoro-3-methylbenzoyl)-N-pentylbenzamide	Not explicitly stated	2,6-difluoro, 3-methyl	Pentyl (C₅H₁₁) and substituted benzoyl group	Additional methyl and fluorine groups alter electronic properties

Key Observations:

Fluorination Patterns : All three compounds share 2,6-difluoro substitution on the benzamide core, which enhances metabolic stability and influences electronic distribution.

N-Substituent Diversity: The isopentyl group in the target compound provides moderate lipophilicity and reduced crystallinity compared to linear alkyl chains. The benzyl and dimethylphenyl substituents in the second compound introduce significant steric bulk, likely affecting receptor binding or solubility .

Physicochemical and Functional Properties

While direct experimental data (e.g., melting points, solubility) for 2,6-difluoro-N-isopentylbenzamide is scarce, inferences can be drawn from its analogs:

• Lipophilicity: The branched isopentyl chain likely increases logP (octanol-water partition coefficient) compared to linear pentyl chains, favoring membrane permeability in biological systems.
• Electronic Effects : Fluorine atoms withdraw electron density, polarizing the amide bond and altering hydrogen-bonding capacity. Methyl groups (as in the NIST compound) may offset this by donating electron density locally .